Cas no 1804922-83-5 (Ethyl 3-cyano-6-difluoromethoxy-2-nitrophenylacetate)

• Product Name: Ethyl 3-cyano-6-difluoromethoxy-2-nitrophenylacetate
• CAS No: 1804922-83-5
• MF: C₁₂H₁₀F₂N₂O₅
• MW: 300.215010166168
• CID: 4944798
• Update Time: 2025-05-20

Ethyl 3-cyano-6-difluoromethoxy-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-difluoromethoxy-2-nitrophenylacetate

• Inchi： 1S/C12H10F2N2O5/c1-2-20-10(17)5-8-9(21-12(13)14)4-3-7(6-15)11(8)16(18)19/h3-4,12H,2,5H2,1H3
• InChI Key： MZEUQFMLYAWIAT-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)C(=C1CC(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 431
• XLogP3: 2.5
• Topological Polar Surface Area: 105

Additional information on Ethyl 3-cyano-6-difluoromethoxy-2-nitrophenylacetate

Comprehensive Overview of Ethyl 3-cyano-6-difluoromethoxy-2-nitrophenylacetate (CAS No. 1804922-83-5)

Ethyl 3-cyano-6-difluoromethoxy-2-nitrophenylacetate (CAS No. 1804922-83-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of nitrophenylacetate derivatives, which are widely studied for their potential applications in drug discovery and crop protection. Its molecular structure incorporates key functional groups such as cyano, difluoromethoxy, and nitro, which contribute to its reactivity and versatility in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Ethyl 3-cyano-6-difluoromethoxy-2-nitrophenylacetate has surged, driven by their enhanced bioavailability and metabolic stability. Researchers are particularly interested in how the difluoromethoxy group influences the compound's interactions with biological targets, a topic frequently searched in academic databases and AI-driven platforms. This compound is often explored in the context of structure-activity relationship (SAR) studies, where its efficacy in modulating enzyme activity or receptor binding is evaluated.

The synthesis of Ethyl 3-cyano-6-difluoromethoxy-2-nitrophenylacetate typically involves multi-step organic reactions, including esterification and nitration. Its CAS No. 1804922-83-5 serves as a unique identifier in chemical databases, ensuring accurate tracking in global supply chains. Given the rising interest in sustainable chemistry, scientists are also investigating greener synthetic routes for this compound, aligning with the broader trend of reducing environmental impact in chemical manufacturing.

From an industrial perspective, Ethyl 3-cyano-6-difluoromethoxy-2-nitrophenylacetate is often discussed in forums and publications focusing on intermediate chemicals for agrochemicals. Its potential role in developing next-generation pesticides or herbicides is a hot topic, especially as the agriculture sector seeks solutions to address resistance issues. The compound's nitrophenyl core is particularly noteworthy, as it is a common motif in bioactive molecules.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize Ethyl 3-cyano-6-difluoromethoxy-2-nitrophenylacetate, ensuring purity and consistency for research applications. The compound's stability under various conditions is another area of interest, with researchers frequently querying its storage recommendations and handling precautions in laboratory settings.

In summary, Ethyl 3-cyano-6-difluoromethoxy-2-nitrophenylacetate (CAS No. 1804922-83-5) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceuticals to agrochemicals—highlight its importance in addressing contemporary challenges in science and industry. As research progresses, this compound is likely to remain a focal point for discussions on molecular design and functional group optimization.